Cas no 56963-67-8 (6-methyl-4H-Thieno[3,2-b]pyrrole)

6-methyl-4H-Thieno[3,2-b]pyrrole structure
56963-67-8 structure
Product Name:6-methyl-4H-Thieno[3,2-b]pyrrole
CAS No:56963-67-8
MF:C7H7NS
MW:137.202180147171
CID:1114157
PubChem ID:12216250
Update Time:2025-04-20

6-methyl-4H-Thieno[3,2-b]pyrrole Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-4H-Thieno[3,2-b]pyrrole
    • 56963-67-8
    • DB-359618
    • AKOS006359325
    • SCHEMBL5039480
    • Inchi: 1S/C7H7NS/c1-5-4-8-6-2-3-9-7(5)6/h2-4,8H,1H3
    • InChI Key: PTFLTFLITAWXQR-UHFFFAOYSA-N
    • SMILES: S1C=CC2=C1C(C)=CN2

Computed Properties

  • Exact Mass: 137.02992040g/mol
  • Monoisotopic Mass: 137.02992040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 44Ų
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